2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane
CAS No.: 108808-09-9
VCID: VC0009475
Molecular Formula: C9H17BrO2
Molecular Weight: 237.13 g/mol
* For research use only. Not for human or veterinary use.

Description | 2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane is a chemical compound with the molecular formula C9H17BrO2 . It is also known under other names, such as 4-bromobutyraldehyde neopentylglycol acetal or 1,3-dioxane, 2-(3-bromopropyl)-5,5-dimethyl- . ChemicalBook provides detailed information on this substance, including its CAS number (108808-09-9) and its molecular weight of 237.13 . The compound's properties include a boiling point of 78-80 °C at 0.3 mm Hg and a density of 1.266 g/mL at 20 °C . It also has a refractive index of n 20/D 1.474 . This compound can be synthesized through a process that involves reacting 2,3-dihydrofuran with neopentyl glycol in a solvent, using a catalyst, followed by bromination of the resulting product . A similar compound is 5-bromo-5-nitro-1,3-dioxane, also known as Bronidox, which is an antimicrobial chemical used as a bactericide, fungicide, and preservative in cosmetics . Another related compound is 2-Isopropyl-5,5-dimethyl-1,3-dioxane, which has a molecular weight of 158.24 g/mol . |
---|---|
CAS No. | 108808-09-9 |
Product Name | 2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane |
Molecular Formula | C9H17BrO2 |
Molecular Weight | 237.13 g/mol |
IUPAC Name | 2-(3-bromopropyl)-5,5-dimethyl-1,3-dioxane |
Standard InChI | InChI=1S/C9H17BrO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3 |
Standard InChIKey | XRPHKETWWXGCAT-UHFFFAOYSA-N |
SMILES | CC1(COC(OC1)CCCBr)C |
Canonical SMILES | CC1(COC(OC1)CCCBr)C |
PubChem Compound | 3528570 |
Last Modified | Jul 17 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume